Cas no 72093-46-0 (1,1'-Biphenyl, 4'-chloro-3-fluoro-)
72093-46-0 structure
Product Name:1,1'-Biphenyl, 4'-chloro-3-fluoro-
CAS No:72093-46-0
MF:C12H8ClF
MW:206.643325805664
CID:544508
PubChem ID:2757547
Update Time:2025-04-19
1,1'-Biphenyl, 4'-chloro-3-fluoro- Chemical and Physical Properties
Names and Identifiers
-
- 1,1'-Biphenyl, 4'-chloro-3-fluoro-
- 1-chloro-4-(3-fluorophenyl)benzene
- DTXSID20373940
- 72093-46-0
- SCHEMBL9150699
-
- Inchi: 1S/C12H8ClF/c13-11-6-4-9(5-7-11)10-2-1-3-12(14)8-10/h1-8H
- InChI Key: FYHDSEUFZNDKEM-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)C1C=CC=C(C=1)F
Computed Properties
- Exact Mass: 206.02994
- Monoisotopic Mass: 206.0298561g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 175
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.7
- Topological Polar Surface Area: 0Ų
Experimental Properties
- PSA: 0
1,1'-Biphenyl, 4'-chloro-3-fluoro- Related Literature
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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